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Compound of Interest

Compound Name: Linalyl benzoate

Cat. No.: B092885

Introduction

Linalyl benzoate (CAS No. 126-64-7) is an ester of linalool and benzoic acid, valued in the
fragrance industry for its complex and tenacious floral aroma.[1][2] This document provides
detailed application notes, experimental protocols, and safety data for the use of linalyl
benzoate as a fragrance ingredient, intended for researchers, scientists, and drug
development professionals.

Chemical and Physical Properties

Linalyl benzoate is a colorless to pale yellow liquid with a characteristic floral, balsamic, and
slightly fruity scent, often described as reminiscent of tuberose, gardenia, and jasmine.[3][4][5]
Its stability and blending capabilities make it a versatile component in a wide array of fragrance
compositions.[1][2]
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Property Value Reference
Molecular Formula C17H2202 [6]
Molecular Weight 258.36 g/mol [6]

Boiling Point 213 °C (lit.) [718]
Density 0.98 g/mL at 25 °C (lit.) [718]

Refractive Index

n20/D 1.508 (lit.)

[7](8]

>93.3 °C (>200.0 °F) Closed

Flash Point [9]

Cup
N Insoluble in water; Soluble in

Solubility ] [11[2]
alcohol and oils.

LogP 6.14 [7]

Vapor Pressure 0.0133 hPa [5]

FEMA Number 2638 [7]

Olfactory Profile and Applications

Linalyl benzoate imparts a rich, sweet, and floral character with balsamic and fruity

undertones.[2][10] It is a key ingredient in floral and oriental fragrance types, where it provides

warmth, softness, and excellent diffusion.[3][4]
Applications:

o Fine Fragrances: Used in perfumes and colognes to enhance floral accords, particularly
those featuring tuberose, ylang-ylang, and jasmine.[2][3]

o Cosmetics and Personal Care: Incorporated into lotions, creams, soaps, and deodorants for
its pleasant scent and good stability in various bases.[1][4]

 Home Care: Utilized in candles, air fresheners, and fabric care products to provide a long-
lasting floral fragrance.[2]
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» Flavoring Agent: Recognized as a flavoring agent in the food industry.[1]
Recommended Usage Levels:
e Up to 8.0% in fragrance concentrates.[3]

Stability and Performance

Linalyl benzoate exhibits good stability in a variety of product bases, making it a reliable
ingredient for perfumers.

Product Base pH Stability
Acid Cleaner 2 Good
Fabric Conditioner 3 Good
Antiperspirant 3.5 Good
Shampoo 6 Good
APC (All-Purpose Cleaner) 9 Good
Liquid Fabric Detergent 9 Good
Soap 10 Good
Powder Detergent 10.5 Medium
Liquid Bleach 11 Poor

Data adapted from Givaudan.[5]

Experimental Protocols
Protocol for Purity Analysis by Gas Chromatography-
Mass Spectrometry (GC-MS)

This protocol outlines a general method for determining the purity of linalyl benzoate.

Objective: To identify and quantify linalyl benzoate and any impurities.
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Instrumentation:
e Gas Chromatograph coupled with a Mass Spectrometer (GC-MS).
e Column: A non-polar column such as a DB-5ms (30 m x 0.25 mm x 0.25 um) is suitable.
Reagents:
 Linalyl benzoate sample.
» High-purity solvent for dilution (e.g., ethanol or hexane).
Procedure:
o Sample Preparation: Prepare a 1% solution of linalyl benzoate in the chosen solvent.
e GC-MS Parameters:
o Injector Temperature: 250 °C
o Carrier Gas: Helium at a constant flow rate of 1 mL/min.
o Oven Temperature Program:
= Initial temperature: 70 °C, hold for 2 minutes.
= Ramp to 280 °C at 10 °C/min.
» Hold at 280 °C for 10 minutes.
o MS Transfer Line Temperature: 280 °C
o lon Source Temperature: 230 °C
o lonization Mode: Electron Impact (El) at 70 eV.
o Mass Scan Range: 40-400 amul.

o Data Analysis:
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o Identify the linalyl benzoate peak based on its retention time and mass spectrum.
o Integrate the peak areas of all detected compounds.

o Calculate the purity of linalyl benzoate as the percentage of its peak area relative to the

total peak area.

Data Analysis

Dissolve Linalyl Benzoate in Solvent Inject Sample Separation in GC Column lonization (El) Mass Analysis (MS) Identify Peaks by Retention Time & Mass Spectra H Integrate Peak Areas H Calculate Purity

Click to download full resolution via product page

GC-MS Analysis Workflow for Linalyl Benzoate Purity.

Protocol for Skin Sensitization Assessment: Human
Repeated Insult Patch Test (HRIPT)

This protocol is a standardized method to assess the potential of a substance to induce skin

sensitization.

Objective: To determine if repeated application of linalyl benzoate to human skin will induce

contact dermatitis.

Methodology: Based on the RIFM standard HRIPT protocol.[10]
Phases:

e Induction Phase (3 weeks):

o Patches containing a specific concentration of linalyl benzoate in a suitable vehicle (e.qg.,
75% diethyl phthalate/25% ethanol) are applied to the backs of volunteers for 24 hours.
[10]

o After a 24-hour rest period, a new patch is applied to the same site.[10]
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o This is repeated for a total of nine applications over three weeks.[10]

* Rest Period (2 weeks): No applications are made.

¢ Challenge Phase:

o Asingle patch with linalyl benzoate is applied to a naive skin site.[10]

o The site is evaluated for any reaction at 24, 48, and 72 hours after application.[10]

o Alack of reaction at the challenge site indicates a low potential for skin sensitization at the
tested concentration.

Apply Patch with Linalyl Benzoate (24h)

Rest (24h)

Rest Period (2 Weeks)

No Application

Apply Patch to Naive Site

Evaluate at 24, 48, 72h
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Human Repeated Insult Patch Test (HRIPT) Workflow.

Protocol for Sensory Panel Evaluation

This protocol provides a framework for the sensory evaluation of linalyl benzoate.
Objective: To characterize the olfactory profile of linalyl benzoate over time.

Panelists: A trained panel of at least 10-15 individuals with demonstrated olfactory acuity.
Materials:

o Linalyl benzoate (10% solution in odorless solvent like diethyl phthalate).

o Standard fragrance blotters.

e Odor-free evaluation booths.

Procedure:

o Preparation: Dip fragrance blotters into the linalyl benzoate solution to a depth of 1 cm.

o Evaluation: Panelists evaluate the blotters at specified time intervals (e.g., initial, 30 minutes,
1 hour, 4 hours, 24 hours).

o Descriptors: Panelists rate the intensity of various olfactory descriptors (e.g., floral, sweet,
fruity, balsamic, woody) on a labeled magnitude scale (LMS).

o Data Analysis: The mean intensity ratings for each descriptor at each time point are
calculated and plotted to create a fragrance profile over time.

Safety Information

Linalyl benzoate has been evaluated for safety by the Research Institute for Fragrance
Materials (RIFM) and is considered safe for use in fragrance compositions under the current
conditions of use.[11]
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Acute Oral Toxicity (Rat): LDso > 5000 mg/kg[3]

Acute Dermal Toxicity (Rabbit): LDso > 5000 mg/kg[3]

Skin Sensitization: Not expected to be a skin sensitizer.[11]

Genotoxicity: Not found to be genotoxic.[11]

Phototoxicity/Photoallergenicity: Not expected to be phototoxic or photoallergenic.[11]

Olfactory Signaling Pathway

The perception of linalyl benzoate, like other odorants, is initiated by its interaction with
olfactory receptors (ORs), which are G protein-coupled receptors (GPCRS) located in the
olfactory epithelium.

Olfactory Receptor (GPCR) Adenylyl Cyclase

Click to download full resolution via product page
Generalized Olfactory Signaling Pathway.

Conclusion

Linalyl benzoate is a valuable and versatile fragrance ingredient with a well-established safety
profile. Its rich floral aroma and good stability make it suitable for a wide range of applications
in the fragrance and consumer product industries. The protocols provided in this document
offer a framework for the quality control, safety assessment, and sensory evaluation of this

important fragrance material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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